(5-(2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)isoxazol-3-yl)methyl 2-(2,5-dioxopyrrolidin-1-yl)acetate

• IUPAC Name: [5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2-oxazol-3-yl]methyl 2-(2,5-dioxopyrrolidin-1-yl)acetate
• InChI: InChI=1S/C18H16N2O7/c21-16-3-4-17(22)20(16)9-18(23)26-10-12-8-14(27-19-12)11-1-2-13-15(7-11)25-6-5-24-13/h1-2,7-8H,3-6,9-10H2
• InChI Key: CLHYNDVWIWZIFH-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1=O)CC(=O)OCC2=NOC(=C2)C3=CC4=C(C=C3)OCCO4
• Molecular Formula: C18H16N2O7
• Molecular Weight: 372.3 g/mol

Description

The compound (5-(2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)isoxazol-3-yl)methyl 2-(2,5-dioxopyrrolidin-1-yl)acetate is a novel isoxazole derivative. Isoxazole derivatives are known to exhibit a variety of biological activities, including antimicrobial and antioxidant activities.

Synthesis Analysis

The synthesis of similar isoxazole derivatives involves several steps. The base-catalyzed Claisen–Schmidt condensation of an aldehyde and a ketone affords a chalcone, which is transformed into an isoxazole via oxidative cyclization of the corresponding intermediate oxime. Esterification of the resulting compound followed by hydrolysis of the cyano group furnishes the isoxazole scaffold. The novel amide derivatives are accumulated in the reaction of the scaffold with the corresponding anilines.

Molecular Structure Analysis

The molecular structure of similar isoxazole derivatives is supported by FTIR, 1H and 13C NMR, and mass spectra.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of similar isoxazole derivatives include Claisen–Schmidt condensation, oxidative cyclization, esterification, and hydrolysis.

Scientific Research Applications

Synthesis and Chemical Properties

Isoxazole and dihydrobenzodioxin derivatives have been synthesized and investigated for their physicochemical properties. For instance, novel 4,5-dihydro-1H-1,2,4-triazol-5-one derivatives have been synthesized, showcasing potential antioxidant activities and physicochemical properties like lipophilicity and kinetic parameters of thermal degradation (Yüksek et al., 2015). Such studies highlight the capacity for tailored synthesis and property analysis of complex molecules, potentially applicable to the compound .

Biological Applications

Compounds with related structures have been explored for their biological activities, including antimicrobial, antioxidant, and enzyme inhibition properties. For example, novel derivatives of pyrido[1,2,3-de][1,4]benzoxazine-6-carboxylic acid, possessing antimicrobial and antioxidant activities, suggest that structurally related compounds can serve as potent biological agents (Asahina et al., 2008). This insight could be relevant for assessing the biological efficacy of the compound .

Material Science and Medicinal Chemistry

The structural motifs found in the compound, such as isoxazole, are known to confer unique properties that have applications in material science and medicinal chemistry. For example, isoxazole derivatives have been synthesized for potential use as aldose reductase inhibitors, showcasing the therapeutic potential of such compounds in treating conditions related to enzyme activity (Costantino et al., 1999).

Future Directions

The future directions for this compound could involve further testing of its biological activities, such as antimicrobial and antioxidant activities. Additionally, the synthesis process could be optimized for large-scale preparation.